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Compound of Interest

Compound Name:
Tetradecamethylcycloheptasiloxan

e

Cat. No.: B052647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core characteristics of D7

siloxane (Tetradecamethylcycloheptasiloxane) for laboratory use. It is intended to be a

valuable resource for researchers, scientists, and professionals involved in drug development,

offering detailed information on its physicochemical properties, laboratory applications, and

safety considerations.

Physicochemical Properties
D7 siloxane, a cyclic volatile methylsiloxane (cVMS), is a colorless and odorless liquid.[1][2] Its

fundamental properties are crucial for its application in various laboratory settings.

Table 1: Physicochemical Properties of D7 Siloxane
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Property Value Reference(s)

Chemical Name
Tetradecamethylcycloheptasilo

xane
[1]

Synonyms
D7, Cycloheptasiloxane,

tetradecamethyl-
[1]

CAS Number 107-50-6 [1]

Molecular Formula C₁₄H₄₂O₇Si₇ [1]

Molecular Weight 519.08 g/mol [3]

Appearance Colorless transparent liquid [1]

Melting Point -32 °C [1]

Boiling Point 151 °C at 20 mmHg [1]

Density 0.9703 g/cm³ [4]

Refractive Index 1.4020 to 1.4060 [1]

Solubility:

D7 siloxane is generally soluble in common organic solvents such as alcohols, ethers, and

hydrocarbons, and is insoluble in water.[1][3] It is slightly soluble in benzene and chloroform.[2]

[5] Quantitative solubility data in common laboratory solvents is not readily available in

published literature, which is a notable data gap.

Laboratory and Drug Development Applications
D7 siloxane's unique properties, such as its volatility, lubricity, and inertness, make it a

candidate for various laboratory and pharmaceutical applications.

Solvent and Carrier Fluid
Due to its ability to dissolve a range of substances and its volatile nature, D7 siloxane can be

used as a solvent or carrier fluid in laboratory preparations. Its inertness makes it suitable for

applications where reactivity with the dissolved substance is undesirable.
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Topical Drug Delivery
Volatile silicones like D7 are utilized in topical formulations to enhance spreadability and

provide a transient emollient effect.[6] They can act as a vehicle for active pharmaceutical

ingredients (APIs), facilitating their application to the skin. The evaporation of the siloxane can

potentially increase the concentration of the API on the skin surface.

Analytical Standards
D7 siloxane is used as an analytical standard for the detection and quantification of

cyclosiloxanes in various matrices, including environmental and biological samples.[7] Gas

chromatography-mass spectrometry (GC-MS) is a common technique for its analysis.[8]

Experimental Protocols
Detailed experimental protocols specifically for D7 siloxane are scarce in publicly available

literature. However, general protocols for volatile silicones in topical formulations and in vitro

toxicity testing can be adapted.

Preparation of a Simple Topical Formulation (General
Protocol)
This protocol describes a general method for incorporating a volatile silicone like D7 into a

simple topical formulation.

Materials:

D7 Siloxane

Active Pharmaceutical Ingredient (API)

Gelling agent (e.g., carbomer)

Neutralizing agent (e.g., triethanolamine)

Co-solvent (if API is not soluble in D7, e.g., ethanol)

Purified water
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Beakers, magnetic stirrer, pH meter, viscometer

Procedure:

API Solubilization: If the API is not directly soluble in D7 siloxane, dissolve it in a suitable co-

solvent.

Oil Phase Preparation: In a beaker, combine the D7 siloxane and the API solution (if a co-

solvent was used).

Aqueous Phase Preparation: In a separate beaker, disperse the gelling agent in purified

water with continuous stirring.

Emulsification: Slowly add the oil phase to the aqueous phase while homogenizing at high

speed to form an emulsion.

Neutralization: Adjust the pH of the formulation with a neutralizing agent to thicken the gel.

Characterization: Evaluate the formulation for its physicochemical properties, such as pH,

viscosity, and content uniformity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b052647?utm_src=pdf-body-img
https://www.benchchem.com/product/b052647?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chembk.com [chembk.com]

2. Tetradecamethylcycloheptasiloxane | 107-50-6 [chemicalbook.com]

3. Buy Tetradecamethylcycloheptasiloxane | 107-50-6 [smolecule.com]

4. Tetradecamethylcycloheptasiloxane | 107-50-6 [amp.chemicalbook.com]

5. Tetradecamethylcycloheptasiloxane CAS#: 107-50-6 [m.chemicalbook.com]

6. dupont.com [dupont.com]

7. Determination the extraction amounts of 6 cyclosiloxanes in silicone tube by GC-MS
[ywfx.nifdc.org.cn]

8. filab.fr [filab.fr]

To cite this document: BenchChem. [In-Depth Technical Guide to D7 Siloxane for Laboratory
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052647#basic-characteristics-of-d7-siloxane-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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